Cas no 2169016-51-5 (4-formyl-1-(thian-4-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-formyl-1-(thian-4-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2169016-51-5
• MF: C₁₀H₁₂N₂O₃S
• MW: 240.278881072998
• CID: 6526341
• PubChem ID: 165507374
• Update Time: 2025-05-20

4-formyl-1-(thian-4-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-formyl-1-(thian-4-yl)-1H-pyrazole-3-carboxylic acid
• 2169016-51-5
• EN300-1294438

• Inchi： 1S/C10H12N2O3S/c13-6-7-5-12(11-9(7)10(14)15)8-1-3-16-4-2-8/h5-6,8H,1-4H2,(H,14,15)
• InChI Key： KQKZGGPSQUUZFD-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)N1C=C(C=O)C(C(=O)O)=N1

Computed Properties

• Exact Mass: 240.05686342g/mol
• Monoisotopic Mass: 240.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 97.5Ų

Additional information on 4-formyl-1-(thian-4-yl)-1H-pyrazole-3-carboxylic acid

Professional Introduction to 4-formyl-1-(thian-4-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 2169016-51-5)

4-formyl-1-(thian-4-yl)-1H-pyrazole-3-carboxylic acid, identified by the CAS number 2169016-51-5, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology. This compound belongs to the pyrazole family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The presence of both a formyl group and a thienyl substituent in its molecular framework endows it with unique chemical properties and potential applications in synthetic chemistry and pharmacological research.

The molecular structure of 4-formyl-1-(thian-4-yl)-1H-pyrazole-3-carboxylic acid consists of a pyrazole core substituted at the 1-position with a thienyl group and at the 3-position with a formyl group. This arrangement creates multiple sites for functionalization, making it a versatile building block for the synthesis of more complex molecules. The pyrazole ring itself is a well-studied scaffold in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, anticancer, and anti-HIV activities. The addition of the thienyl moiety further enhances its potential by introducing aromaticity and electronic properties that can influence its biological interactions.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic applications. 4-formyl-1-(thian-4-yl)-1H-pyrazole-3-carboxylic acid has emerged as a promising candidate due to its unique structural features. The formyl group (–CHO) at the 4-position of the pyrazole ring can participate in various chemical reactions, such as condensation reactions with amines to form Schiff bases or undergo oxidation to form carboxylic acids. This reactivity makes it an excellent precursor for generating more complex derivatives with tailored biological activities.

The thienyl substituent at the 1-position of the pyrazole ring contributes to the compound's electronic properties and can influence its interactions with biological targets. Thiophene derivatives are known for their diverse pharmacological effects, including antiviral, antibacterial, and anticancer properties. By combining these two functional groups on a pyrazole core, 4-formyl-1-(thian-4-yl)-1H-pyrazole-3-carboxylic acid offers a unique platform for exploring new pharmacophores.

One of the most exciting aspects of this compound is its potential in drug discovery. Recent studies have demonstrated that pyrazole derivatives can modulate various biological pathways by interacting with enzymes, receptors, and other cellular targets. The structural features of 4-formyl-1-(thian-4-yl)-1H-pyrazole-3-carboxylic acid make it an ideal candidate for further investigation in this context. For instance, its ability to form hydrogen bonds due to the presence of both oxygen and nitrogen atoms could enhance its binding affinity to biological targets.

Moreover, the compound's reactivity allows for easy modification through various synthetic strategies. Researchers have utilized 4-formyl-1-(thian-4-yl)-1H-pyrazole-3-carboxylic acid as a starting material to synthesize novel analogs with enhanced potency and selectivity. These derivatives have shown promise in preclinical studies as potential candidates for treating various diseases, including cancer and infectious diseases.

The synthesis of 4-formyl-1-(thian-4-yl)-1H-pyrazole-3-carboxylic acid involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazole core. Subsequent functionalization steps introduce the thienyl group and the formyl group at specific positions on the ring. These reactions require careful optimization to ensure high yield and purity, which are crucial for subsequent biological evaluations.

In conclusion, 4-formyl-1-(thian-4-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 2169016-51-5) is a structurally fascinating compound with significant potential in medicinal chemistry and drug development. Its unique combination of functional groups makes it a versatile scaffold for generating novel bioactive molecules. Recent advancements in synthetic methodologies have further enhanced its accessibility, paving the way for new therapeutic applications.